2-(2-isopropyl-5-methylphenoxy)-N'-(2-propoxybenzylidene)acetohydrazide

• IUPAC Name: 2-(5-methyl-2-propan-2-ylphenoxy)-N-[(E)-(2-propoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C22H28N2O3/c1-5-12-26-20-9-7-6-8-18(20)14-23-24-22(25)15-27-21-13-17(4)10-11-19(21)16(2)3/h6-11,13-14,16H,5,12,15H2,1-4H3,(H,24,25)/b23-14+
• InChI Key: RELKTADPLMOVMG-OEAKJJBVSA-N
• Canonical SMILES: CCCOC1=CC=CC=C1C=NNC(=O)COC2=C(C=CC(=C2)C)C(C)C
• Isomeric SMILES: CCCOC1=CC=CC=C1/C=N/NC(=O)COC2=C(C=CC(=C2)C)C(C)C
• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol

Description

2-(2-isopropyl-5-methylphenoxy)-N'-(2-propoxybenzylidene)acetohydrazide is a useful research compound. Its molecular formula is C22H28N2O3 and its molecular weight is 368.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 368.20999276 g/mol and the complexity rating of the compound is 467. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Optical Applications

Research by Naseema et al. (2010) on hydrazones similar in structure to the compound investigated their third-order nonlinear optical properties. The study found that these compounds exhibited significant optical limiting behavior, making them potential candidates for applications in optical devices like limiters and switches (Naseema et al., 2010).

Antimicrobial and Antitumor Agents

A study by Fuloria et al. (2009) synthesized and characterized novel imines and thiazolidinones derived from a similar compound, evaluating their antibacterial and antifungal activities. The compounds displayed promising antibacterial and antifungal properties, highlighting their potential as antimicrobial agents (Fuloria et al., 2009). Additionally, Li et al. (2014) synthesized hydrazone derivatives and tested their antitumor activity against various cancer cells. Some derivatives showed good anticancer activity, particularly those with hydroxyl groups on the phenyl ring of the hydrazone, indicating a need for further exploration in anticancer drug development (Li et al., 2014).

Antileishmanial Activity

Ahsan et al. (2016) synthesized a series of 2-(substitutedphenoxy)-N-[(aryl)methylidene]acetohydrazide analogues, including compounds structurally similar to the one , to explore their antileishmanial activity. One particular analogue showed promising results against Leishmania donovani, the parasite responsible for leishmaniasis, without exhibiting cytotoxicity, suggesting potential therapeutic applications for leishmaniasis (Ahsan et al., 2016).